molecular formula C11H16OS B8359332 3-[2-Phenylethoxy]propanethiol

3-[2-Phenylethoxy]propanethiol

Cat. No. B8359332
M. Wt: 196.31 g/mol
InChI Key: FSTIOZOKPRWJIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[2-Phenylethoxy]propanethiol is a useful research compound. Its molecular formula is C11H16OS and its molecular weight is 196.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[2-Phenylethoxy]propanethiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[2-Phenylethoxy]propanethiol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-[2-Phenylethoxy]propanethiol

Molecular Formula

C11H16OS

Molecular Weight

196.31 g/mol

IUPAC Name

3-(2-phenylethoxy)propane-1-thiol

InChI

InChI=1S/C11H16OS/c13-10-4-8-12-9-7-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2

InChI Key

FSTIOZOKPRWJIZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCOCCCS

Origin of Product

United States

Synthesis routes and methods

Procedure details

Calcium turnings (3.5 g) were added portionwise to liquid ammonia (500 ml) and the whole was stirred vigorously for 10 min. The thioacetal from step b) (10 g) in ether (7 ml) was added dropwise to the dark blue solution over a 7 min period. The mixture was stirred for 2 hours and then quenched with ammonium chloride until effervescing had ceased. Excess ammonia was allowed to evaporate by purging under nitrogen overnight. The remaining solid was acidified using dilute 10% aqueous hydrochloric acid to pH 1-2 and the product extracted with ethyl acetate. The organic layers were combined, washed with water and brine, dried (MgSO4) and concentrated under reduced pressure to give the subtitled compound (8.29 g).
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
7 mL
Type
solvent
Reaction Step Two

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